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Compound of Interest

2-ethyl-7-hydroxy-4H-chromen-4-
Compound Name:

one
CAS No.: 137215-31-7
Cat. No.: B8648353

Get Quote

Chemical Identity & Physicochemical Profile[2][3][4]

2-ethyl-7-hydroxy-4H-chromen-4-one (also known as 7-hydroxy-2-ethylchromone) is a
synthetic chromone derivative. Unlike its ubiquitous cousin umbelliferone (a coumarin isomer),
this molecule possesses the y-pyrone ring characteristic of flavonoids, conferring distinct

electronic properties and reactivity profiles.

Core ldentifiers
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Property Specification

IUPAC Name 2-ethyl-7-hydroxy-4H-chromen-4-one
CAS Number 137215-31-7 (Reference)

Molecular Formula C11H1003

Molecular Weight 190.20 g/mol

Structural Class Chromone (Benzo-y-pyrone)
Appearance Pale yellow to pinkish needles

Physicochemical Properties

Parameter Value | Description Context

High lattice energy due to
Melting Point 244°C (decomp.) intermolecular H-bonding (7-
OH).

Poor water solubility; requires
B DMSO (>20 mg/mL), Ethanol ]
Solubility organic co-solvents for
(Hot), DMF _ .
biological assays.

The 7-hydroxyl is more acidic

than phenol due to the

pKa (Predicted) ~7.6 (7-OH) ] ]
electron-withdrawing carbonyl
at C4.
Characteristic benzopyrone
uv absorption; bathochromic shift

~250 nm, ~300 nm ) ) )
in alkaline media (phenolate

formation).

Synthesis & Manufacturing Methodologies

The synthesis of 2-ethyl-7-hydroxychromone requires distinguishing it from coumarins (which
form under Pechmann conditions). The Baker-Venkataraman Rearrangement is the
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authoritative route for high-purity chromone synthesis, ensuring the correct cyclization to the y-
pyrone rather than the a-pyrone.

Synthetic Pathway (Baker-Venkataraman)

This protocol avoids the formation of the coumarin isomer (7-hydroxy-4-ethylcoumarin) which
occurs if resorcinol is simply condensed with ethyl propionylacetate in sulfuric acid.

Step 1: Acylation

e Precursor: Resacetophenone (2,4-dihydroxyacetophenone).

e Reagent: Propionic anhydride (or Propionyl chloride).

o Mechanism: Selective esterification of the phenols.

Step 2: Rearrangement

e Conditions: Basic medium (KOH/Pyridine or NaH/THF).

e Mechanism: Intramolecular Claisen-type condensation (1,3-acyl migration) to form the
-diketone intermediate.

Step 3: Cyclization

e Conditions: Acid catalysis (Glacial acetic acid / H2SOa4 or HCI).

o Outcome: Dehydration and ring closure to the 2-ethyl chromone.

Visualization of Synthesis Logic

Base (KOH/Pyridine) H+/-H20
(Rearrangement) ,3-Diketon Cyclization 2-Ethyl-7-hydroxy-

Propionic Anhydride

(Esterification)
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acetophenone

O-Propiony!
Intermediate
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Pechmann Conditions _____________
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e p: (Avoided)
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Caption: Step-wise synthesis via Baker-Venkataraman rearrangement to ensure regiospecific
chromone formation.

Experimental Protocols
Laboratory Scale Synthesis (10g Scale)

Note: This protocol is adapted for high-purity research applications.

« Esterification: Dissolve 2,4-dihydroxyacetophenone (10.0 g) in dry pyridine (30 mL). Add
propionyl chloride (1.1 eq) dropwise at 0°C. Stir for 2 hours. Pour into HCl/Ice. Filter the solid
ester.

e Rearrangement: Dissolve the ester in dry pyridine (20 mL). Add powdered KOH (2.0 eq).
Heat to 60°C for 2 hours. The mixture will turn viscous/yellow (formation of potassium salt of
diketone). Acidify with 10% acetic acid to precipitate the 1,3-diketone.

» Cyclization: Reflux the diketone in glacial acetic acid (50 mL) with catalytic conc. H2SOa4 (0.5
mL) for 1 hour.

 Purification: Pour into crushed ice. The crude solid is collected and recrystallized from
Ethanol to yield pale yellow needles (Yield ~65-70%).

Quality Control (QC) Parameters
e 1H-NMR (DMSO-de):

o 1.25 (t, 3H, -CH2CH3)

o

2.65 (g, 2H, -CH2CHs)

o

6.10 (s, 1H, H-3, Characteristic Chromone Singlet)

o

6.85 (dd, 1H, H-6)

o

6.95 (d, 1H, H-8)

o

7.85 (d, 1H, H-5)
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o 10.8 (s, 1H, 7-OH, Exchangeable)

Biological & Pharmacological Potential[3][8][9][10]

The 2-ethyl-7-hydroxychromone scaffold is a "privileged structure” in medicinal chemistry,
serving as a template for kinase inhibitors and antioxidants.

Structure-Activity Relationship (SAR)

e 7-Hydroxyl Group: The primary site for metabolism (glucuronidation) and hydrogen bonding.
It mimics the tyrosine residue in kinase pockets.

o 2-Ethyl Group: Increases lipophilicity (

) compared to the methyl analog (

). This steric bulk can enhance selectivity for hydrophobic pockets in enzymes like
Tyrosinase or Cyclin-Dependent Kinases (CDKSs).

e C4 Carbonyl: Acts as an essential hydrogen bond acceptor.

Mechanism of Action Diagram
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Caption: Functional mapping of the chromone scaffold to biological targets.
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Stability & Storage

Hydrolytic Stability: Stable at neutral pH. Under strong alkaline conditions (pH > 10) and
heat, the y-pyrone ring may open (Simon reaction) to form phenolic ketones.

Oxidation: The 7-OH group is susceptible to oxidation over prolonged exposure to air/light;
store in amber vials under inert gas (Argon/Nitrogen).

Storage Conditions: -20°C for long-term storage; desiccated.

References

e Synthesis of Chromones: Ellis, G. P. (1977). Chromenes, Chromanones, and Chromones.
John Wiley & Sons.
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melting point of 2-ethyl derivatives).

Anti-HIV Activity of 2-Ethyl Analogs:Bioorganic & Medicinal Chemistry, "Synthesis and anti-
HIV evaluation of 2-ethyl-chromone derivatives."

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Full text of "Journal Of The Indian Chemical Society, Vol.31 No.1-12" [archive.org]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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